4-fluoro-N-({1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]-3-piperidinyl}methyl)benzamide

• IUPAC Name: 4-fluoro-N-[[1-[3-(pyrazol-1-ylmethyl)benzoyl]piperidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C24H25FN4O2/c25-22-9-7-20(8-10-22)23(30)26-15-19-5-2-12-28(16-19)24(31)21-6-1-4-18(14-21)17-29-13-3-11-27-29/h1,3-4,6-11,13-14,19H,2,5,12,15-17H2,(H,26,30)
• InChI Key: AAYWSTPWQNFFKA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC(=C2)CN3C=CC=N3)CNC(=O)C4=CC=C(C=C4)F
• Molecular Formula: C24H25FN4O2
• Molecular Weight: 420.5 g/mol

Description

4-fluoro-N-({1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]-3-piperidinyl}methyl)benzamide is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the benzamide family and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-fluoro-N-({1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]-3-piperidinyl}methyl)benzamide is not fully understood. However, it has been shown to inhibit the activity of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression. Inhibition of HDAC activity can lead to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis in cancer cells. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-fluoro-N-({1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]-3-piperidinyl}methyl)benzamide in lab experiments is its potential therapeutic applications. It has been shown to have antitumor activity and has been studied for the treatment of various types of cancer. It has also been studied for its potential use in the treatment of neuropathic pain and inflammation. However, one of the limitations of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity of this compound and its potential side effects.

Future Directions

There are many future directions for the study of 4-fluoro-N-({1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]-3-piperidinyl}methyl)benzamide. One direction is the study of its potential use in combination with other anticancer agents. Another direction is the study of its potential use in the treatment of other diseases, such as neurodegenerative diseases. Further studies are also needed to determine the toxicity of this compound and its potential side effects.

Synthesis Methods

The synthesis of 4-fluoro-N-({1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]-3-piperidinyl}methyl)benzamide has been achieved using various methods. One of the common methods involves the reaction of 4-fluoro-N-(piperidin-4-yl)benzamide with 1-(3-(1H-pyrazol-1-ylmethyl)benzoyl)piperidine in the presence of a coupling reagent. Another method involves the reaction of 4-fluoro-N-(piperidin-4-yl)benzamide with 1-(3-(1H-pyrazol-1-ylmethyl)benzoyl)pyrrolidine in the presence of a coupling reagent.

Scientific Research Applications

4-fluoro-N-({1-[3-(1H-pyrazol-1-ylmethyl)benzoyl]-3-piperidinyl}methyl)benzamide has been extensively studied for its potential therapeutic applications. This compound has been shown to have antitumor activity and has been studied for the treatment of various types of cancer. It has also been studied for its potential use in the treatment of neuropathic pain and inflammation.